2-Amino-4-(furan-2-yl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(furan-2-yl)-6-methyl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C14H14N4O/c1-18-5-4-11-10(8-18)13(12-3-2-6-19-12)9(7-15)14(16)17-11/h2-3,6H,4-5,8H2,1H3,(H2,16,17)
• InChI Key: HJKKZYOQOYLCJF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC=CO3
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

The compound is a complex organic molecule that contains multiple functional groups, including an amino group, a nitrile group, a furan ring, and a tetrahydro-1,6-naphthyridine ring system. These functional groups and the overall structure suggest that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. The amino and nitrile groups could potentially undergo various reactions, including nucleophilic substitutions or additions. The furan ring could participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

X-ray Structure Analysis

The compound has been studied through X-ray structure analyses, revealing details about its molecular structure and bonding characteristics. This type of analysis is crucial for understanding the compound's physical and chemical properties (Kingsford-Adaboh et al., 1996).

Antiprotozoal Applications

Research indicates potential antiprotozoal applications. For instance, derivatives of this compound have shown strong DNA affinities and significant in vitro and in vivo activity against T. b. rhodesiense and P. falciparum, which are responsible for sleeping sickness and malaria, respectively (Ismail et al., 2004).

Domino Heterocyclization Reactions

The compound is involved in domino heterocyclization reactions, which are essential in organic synthesis for creating complex molecules from simpler precursors. These reactions have broad applications in medicinal chemistry (Tverdokhlebov et al., 2005).

Synthesis of Polyheterocyclic Systems

This compound plays a role in the synthesis of polyheterocyclic systems, which are important in developing pharmaceuticals and materials science. These systems often exhibit unique properties due to their complex structures (O'callaghan et al., 1996).

Facilitating Synthesis of Naphthyridine Systems

The compound aids in synthesizing naphthyridine systems, which are relevant in creating various pharmaceuticals and organic materials. This includes synthesizing more substituted homologues and alkylated compounds (Harling et al., 2001).

Novel Pyridine and Naphthyridine Derivatives

It has been used in the synthesis of novel pyridine and naphthyridine derivatives, expanding the repertoire of compounds available for pharmaceutical and materials science research (Abdelrazek et al., 2010).